Cas no 2228631-82-9 (1-{6-chloroimidazo1,2-apyridin-2-yl}-2,2-difluoroethan-1-one)

• Product Name: 1-{6-chloroimidazo1,2-apyridin-2-yl}-2,2-difluoroethan-1-one
• CAS No: 2228631-82-9
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 5814982
• PubChem ID: 165976208
• Update Time: 2025-08-05

1-{6-chloroimidazo1,2-apyridin-2-yl}-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{6-chloroimidazo1,2-apyridin-2-yl}-2,2-difluoroethan-1-one
• 2228631-82-9
• EN300-1956367
• 1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2,2-difluoroethan-1-one

• Inchi： 1S/C9H5ClF2N2O/c10-5-1-2-7-13-6(4-14(7)3-5)8(15)9(11)12/h1-4,9H
• InChI Key： HMIVWGUSSNVCSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C(C(F)F)=O)=CN2C=1

Computed Properties

• Exact Mass: 230.0058468g/mol
• Monoisotopic Mass: 230.0058468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 34.4Ų

Additional information on 1-{6-chloroimidazo1,2-apyridin-2-yl}-2,2-difluoroethan-1-one

Comprehensive Overview of 1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2,2-difluoroethan-1-one (CAS No. 2228631-82-9)

1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2,2-difluoroethan-1-one (CAS No. 2228631-82-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the imidazo[1,2-a]pyridine derivatives, a class known for its broad bioactivity and applications in drug discovery. The presence of difluoroethyl and chloro substituents enhances its potential as a building block for bioactive molecules, aligning with current trends in fluorinated drug development and heterocyclic chemistry.

In recent years, the demand for fluorinated compounds like 1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2,2-difluoroethan-1-one has surged, driven by their metabolic stability and lipophilicity—key properties in modern medicinal chemistry. Researchers are exploring its utility in kinase inhibitors and antiviral agents, topics frequently searched in scientific databases. The compound’s CAS No. 2228631-82-9 is often queried alongside terms such as "synthetic routes", "biological activity", and "patent applications", reflecting its industrial relevance.

The synthesis of 1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2,2-difluoroethan-1-one typically involves multi-step reactions, including imidazo[1,2-a]pyridine core formation followed by difluoroacetylation. Advanced techniques like microwave-assisted synthesis and flow chemistry—popular topics in green chemistry forums—are being optimized to improve yields. Its X-ray crystallography data, another frequently searched term, confirms the planar geometry of the imidazo[1,2-a]pyridine ring, critical for molecular docking studies.

From a commercial perspective, CAS No. 2228631-82-9 is listed by suppliers specializing in high-value intermediates for drug development. Its pricing and availability are often compared to analogous difluoromethyl compounds, a niche yet growing segment. Environmental and regulatory aspects, such as REACH compliance and sustainable sourcing, are also hot topics linked to this compound, addressing concerns raised in pharmaceutical ESG discussions.

Future research directions for 1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2,2-difluoroethan-1-one may focus on its structure-activity relationships (SAR) in cancer therapeutics, a field with high search volume. Collaborative studies between academia and industry could unlock its potential in targeted therapies, leveraging its fluorine-based pharmacokinetics. As the scientific community prioritizes fragment-based drug design, this compound’s role as a versatile scaffold is likely to expand.